Cas no 617690-19-4 (Oxiranemethanol, 3-propyl-, 4-methylbenzenesulfonate)

• Product Name: Oxiranemethanol, 3-propyl-, 4-methylbenzenesulfonate
• CAS No: 617690-19-4
• MF: C₁₃H₂₀O₅S
• MW: 288.359903335571
• CID: 1629277
• PubChem ID: 71392423
• Update Time: 2025-04-21

Oxiranemethanol, 3-propyl-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Oxiranemethanol, 3-propyl-, 4-methylbenzenesulfonate
• 4-methylbenzenesulfonic acid,(3-propyloxiran-2-yl)methanol
• 617690-19-4
• DTXSID00814240
• 4-Methylbenzenesulfonic acid;(3-propyloxiran-2-yl)methanol
• 4-Methylbenzene-1-sulfonic acid--(3-propyloxiran-2-yl)methanol (1/1)

• Inchi： 1S/C7H8O3S.C6H12O2/c1-6-2-4-7(5-3-6)11(8,9)10;1-2-3-5-6(4-7)8-5/h2-5H,1H3,(H,8,9,10);5-7H,2-4H2,1H3
• InChI Key： GAOVCLGYMKPXKA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O1C(CO)C1CCC

Computed Properties

• Exact Mass: 288.1032
• Monoisotopic Mass: 288.10314491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• PSA: 87.13